Cas no 1260619-56-4 (Abacavir-d4)

• Product Name: Abacavir-d4
• CAS No: 1260619-56-4
• MF: C₁₄H₁₈N₆O
• MW: 290.356968402863
• CID: 1070846
• Update Time: 2023-08-02

Abacavir-d4 Chemical and Physical Properties

Names and Identifiers

• [2H4]-Abacavir
• (2RS,6R,7R)-7-[[(2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-[(1-CARBOXY-1-METHYLETHOXY)IMINO]ACETYL]AMINO]-8-OXO-3-[(1-PYRIDINIO)METHYL]-5-THIA-1-AZABICYCLO[4.2.0]OCT-3-ENE-2-CARBOXYLATE (Δ-2-CEFTAZIDIME)
• Abacavir-d4
• AB65193

• Inchi： 1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m1/s1/i2D2,3D2
• InChI Key： MCGSCOLBFJQGHM-ZOTQTBSBSA-N
• SMILES： OC[C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1C([2H])([2H])C1([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Topological Polar Surface Area: 102

Experimental Properties

• Melting Point: 222-225°C